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Compound of Interest

Compound Name: N-Cyclohexyl aspartic acid

Cat. No.: B13806057

Get Quote

Executive Summary: Chemical Architecture &
Significance
N-cycloalkyl-substituted L-aspartic acid derivatives represent a specialized class of non-

canonical amino acids where the

-amino nitrogen of L-aspartic acid is alkylated with a cyclic hydrocarbon moiety (e.g.,
cyclopropyl, cyclopentyl, cyclohexyl).

These compounds serve two critical functions in modern drug development and food chemistry:

High-Potency Sweetener Pharmacophores: The

-cycloalkyl group acts as a critical hydrophobic probe. When attached to L-aspartyl
dipeptides, it interacts with the T1R2/T1R3 sweet taste receptor's transmembrane domain,
often yielding potencies 30–600x greater than sucrose.

Chiral Building Blocks & Peptidomimetics: They function as intermediates for

-lactam antibiotics and NMDA receptor modulators. Their rigid cyclic structure restricts
conformational freedom, enhancing selectivity for specific biological targets.
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Structure-Activity Relationship (SAR) Logic
The biological activity of these derivatives is governed by the steric and hydrophobic properties

of the

-substituent.

The "Hydrophobic Pocket" Theory (Sweeteners)
In the context of high-intensity sweeteners (like Neotame analogs), the

-terminus binds to a specific hydrophobic pocket in the T1R2 subunit.

Ring Size Sensitivity: Potency does not increase linearly with carbon count.

Cyclopropyl/Cyclobutyl: Often exhibit lower potency due to insufficient hydrophobic

volume.

Cyclopentyl/Cyclohexyl: Typically the "sweet spot" (optimal steric fit).

Cyclooctyl: May introduce steric clashes or bitterness.

Stereochemistry: The L-configuration of the aspartic acid moiety is non-negotiable for

sweetness; D-isomers often result in bitter or tasteless compounds.

Neurobiological Activity (NMDA/EAAT)
For pharmaceutical applications targeting the CNS:

Transport Inhibition:

-substituted aspartates can act as competitive substrates or blockers for Excitatory Amino
Acid Transporters (EAATs).

Conformational Locking: The cycloalkyl ring reduces the entropic penalty of binding,

potentially increasing affinity for glutamate receptors compared to flexible linear alkyl chains.

Synthetic Strategies: Chemical vs. Biocatalytic
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Historically, chemical synthesis (Michael addition) was dominant but suffered from poor

enantioselectivity. The current "Gold Standard" is Biocatalytic Hydroamination, utilizing

enzymes like EDDS Lyase.

Comparative Workflow Visualization
The following diagram contrasts the traditional chemical route with the modern biocatalytic

approach.

Traditional Chemical Route

Modern Biocatalytic Route

Fumaric Acid
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Aza-Michael Addition
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EDDS Lyase / Aspartase
(pH 8.5, Ambient Temp)

Cycloalkyl Amine
(e.g., Cyclohexylamine)

Racemic Mixture
(DL-Aspartic Derivative)

Chiral Resolution
(Costly/Low Yield)

Pure N-Cycloalkyl-L-Aspartic Acid
(>99% ee)

Stereoselective
Hydroamination

Click to download full resolution via product page

Caption: Comparison of non-selective chemical addition vs. stereoselective enzymatic

hydroamination.

Experimental Protocol: Biocatalytic Synthesis of N-
Cyclohexyl-L-Aspartic Acid
Context: This protocol utilizes EDDS Lyase (ethylenediamine-N,N'-disuccinic acid lyase) to

catalyze the hydroamination of fumarate. This method avoids harsh conditions and tedious

chiral resolution.

Reagents & Equipment
Substrate: Fumaric acid (50 mM final conc).
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Nucleophile: Cyclohexylamine (100 mM final conc).

Buffer: 50 mM NaH₂PO₄/NaOH buffer (pH 8.5).

Biocatalyst: Purified EDDS Lyase (or lyophilized E. coli whole cells expressing EDDS lyase).

Equipment: Orbital shaker, HPLC (C18 column), Centrifuge.

Step-by-Step Methodology
Step 1: Reaction Assembly

Dissolve Fumaric acid (0.58 g, 5 mmol) in 80 mL of phosphate buffer.

Adjust pH to ~8.0 using NaOH pellets (fumaric acid dissolution drops pH significantly).

Add Cyclohexylamine (1.15 mL, 10 mmol). Note: Excess amine drives the equilibrium.

Readjust pH strictly to 8.5.

Add EDDS Lyase (approx.[1][2] 0.5 mg/mL protein concentration or 100 U).

Top up to 100 mL with buffer.

Step 2: Incubation

Incubate the mixture in an orbital shaker at 25°C – 30°C for 24–48 hours.

Process Control: Monitor consumption of fumarate via HPLC (UV at 210 nm).

Step 3: Termination & Isolation

Quench reaction by lowering pH to 2.0 using 6M HCl. This precipitates the enzyme and

protonates the product.

Centrifuge at 10,000 x g for 15 mins to remove protein debris.

Purification: Apply supernatant to a cation-exchange resin (Dowex 50W).
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Wash with water (removes unreacted fumaric acid).

Elute product with 1M NH₄OH.

Concentrate eluate under vacuum to yield white crystalline solid.

Step 4: Validation (Self-Check)

Yield Calculation: Theoretical max is based on fumarate (limiting reagent). Expected yield:

>85%.

Enantiomeric Excess (ee): Must be >99% L-isomer. Verify using Chiral HPLC (e.g.,

Crownpak CR(+) column, pH 1.5 HClO₄ mobile phase).

Analytical Profiling & Data Interpretation
Key Physicochemical Data
The following table summarizes expected properties for the N-cyclohexyl derivative compared

to the parent L-aspartic acid.

Property L-Aspartic Acid
N-Cyclohexyl-L-
Aspartic Acid

Relevance

Molecular Weight 133.1 g/mol 215.25 g/mol

Mass Spec

confirmation (

)

LogP (Hydrophobicity) -3.89 ~0.5 - 1.2

Enhanced membrane

permeability &

receptor binding

Solubility (H₂O) Moderate Low (pH dependent)

Formulation

challenges in aqueous

drugs/beverages

Isoelectric Point (pI) 2.77 ~3.2
Critical for ion-

exchange purification
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NMR Characterization (Diagnostic Signals)
¹H NMR (D₂O, 400 MHz):

3.85 (dd, 1H,

-CH): The chiral center proton.

2.80 (m, 2H,

-CH₂): Diastereotopic protons of the aspartyl side chain.

3.05 (m, 1H,

-CH of cyclohexyl): Diagnostic shift confirming

-alkylation.

1.0 – 2.0 (m, 10H, Cyclohexyl): Broad multiplets representing the ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/17334906/
https://pubmed.ncbi.nlm.nih.gov/2153583/
https://www.benchchem.com/product/b13806057?utm_src=pdf-custom-synthesis#bc-rfq
https://pubs.acs.org/doi/10.1021/acscatal.9b01748
https://pure.rug.nl/ws/files/99200576/Zhang_et_al_2019_Advanced_Synthesis_Catalysis.pdf
https://patents.google.com/patent/EP0310341B1/en
https://patents.google.com/patent/EP0310341B1/en
https://pubmed.ncbi.nlm.nih.gov/17334906/
https://pubmed.ncbi.nlm.nih.gov/17334906/
https://www.benchchem.com/product/b13806057/docs#advanced-technical-guide-n-cycloalkyl-substituted-l-aspartic-acid-derivatives
https://www.benchchem.com/product/b13806057/docs#advanced-technical-guide-n-cycloalkyl-substituted-l-aspartic-acid-derivatives
https://www.benchchem.com/product/b13806057/docs#advanced-technical-guide-n-cycloalkyl-substituted-l-aspartic-acid-derivatives
https://www.benchchem.com/product/b13806057/docs#advanced-technical-guide-n-cycloalkyl-substituted-l-aspartic-acid-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13806057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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